Cas no 1058137-81-7 ((1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate)

• Product Name: (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate
• CAS No: 1058137-81-7
• MF: C₁₃H₁₇NO₅S
• MW: 299.342782735825
• CID: 1092054
• PubChem ID: 58049436
• Update Time: 2025-05-24

(1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate
• [1-(phenylmethoxycarbonylamino)cyclopropyl]methyl methanesulfonate
• SCHEMBL1395293
• A906040
• N-CBZ-amino-1-(methylsulfonyloxymethyl)cyclopropane
• TWUIVVKKBNGSPY-UHFFFAOYSA-N
• (1-(benzyloxycarbonylamino)cyclopropyl)methyl methanesulfonate
• CS-0440407
• 1058137-81-7
• BENZYL N-{1-[(METHANESULFONYLOXY)METHYL]CYCLOPROPYL}CARBAMATE
• (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methylmethanesulfonate

• Inchi： 1S/C13H17NO5S/c1-20(16,17)19-10-13(7-8-13)14-12(15)18-9-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,14,15)
• InChI Key： TWUIVVKKBNGSPY-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)OCC1(CC1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 299.08274382g/mol
• Monoisotopic Mass: 299.08274382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 90.1Ų

(1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate

Introduction to (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate (CAS No. 1058137-81-7)

(1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate (CAS No. 1058137-81-7) is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This compound, often referred to as Boc-Cpa-OMs, is a key intermediate in the synthesis of various bioactive molecules and drug candidates. Its unique structural features and reactivity make it an essential tool for researchers and chemists working on the development of novel therapeutic agents.

The benzyloxycarbonyl (Boc) protecting group in (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate plays a crucial role in controlling the reactivity of the amino group, allowing for selective transformations and functionalization. The cyclopropyl moiety imparts conformational rigidity to the molecule, which can influence its biological activity and pharmacokinetic properties. The methanesulfonate leaving group facilitates nucleophilic substitution reactions, making this compound an excellent substrate for various synthetic transformations.

Recent advancements in the field of medicinal chemistry have highlighted the importance of (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate in the development of new drugs. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound can be used as a building block for the synthesis of potent inhibitors of protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another notable study, researchers at the University of California, San Francisco, utilized (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate to develop novel antiviral agents. The cyclopropyl structure was found to enhance the binding affinity of these agents to viral targets, leading to improved antiviral activity. This research underscores the potential of this compound in addressing unmet medical needs and advancing therapeutic strategies.

The synthetic versatility of (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate has also been leveraged in combinatorial chemistry approaches. By incorporating this compound into high-throughput screening libraries, researchers can rapidly identify lead compounds with desired biological activities. This approach has been particularly useful in drug discovery programs targeting G protein-coupled receptors (GPCRs), ion channels, and other important therapeutic targets.

In addition to its applications in drug discovery, (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate has found utility in chemical biology research. Its ability to modulate protein function through covalent modification has been exploited to study protein dynamics and signaling pathways. For example, a study published in *Nature Chemical Biology* used this compound to probe the role of specific cysteine residues in protein-protein interactions, providing valuable insights into cellular processes.

The safety and stability of (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate are also important considerations for its use in research settings. This compound is generally stable under standard laboratory conditions and can be stored for extended periods without significant degradation. However, it is important to handle it with care due to its reactivity with nucleophiles and potential for forming side products during synthetic transformations.

In conclusion, (1-(((Benzyloxy)carbonyl)amino)cyclopropyl)methyl methanesulfonate (CAS No. 1058137-81-7) is a valuable compound with a wide range of applications in chemical synthesis, pharmaceutical research, and medicinal chemistry. Its unique structural features and reactivity make it an essential tool for researchers aiming to develop novel therapeutic agents and advance our understanding of biological systems. As ongoing research continues to uncover new uses for this compound, its importance in the scientific community is likely to grow further.